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Compound of Interest

Compound Name: A-61603

Cat. No.: B1666403 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of A-61603 in Dimethyl Sulfoxide (DMSO). A-61603 is a potent and selective

α1A-adrenoceptor agonist, crucial for research in cardiovascular systems and adrenergic

signaling.[1][2][3][4] Adherence to this protocol will ensure the accurate concentration, stability,

and optimal performance of the A-61603 stock solution in various experimental applications.

A-61603 Properties and Data
A-61603 hydrobromide is a small molecule modulator that acts as a selective agonist for the

α1A-adrenergic receptor.[2][4] It is significantly more potent at the α1A subtype than at the α1B

or α1D sites, making it a valuable tool for dissecting adrenergic receptor function.[1][4]

Table 1: Quantitative Data for A-61603 Hydrobromide
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Property Value Source

Full Chemical Name

N-[5-(4,5-dihydro-1H-imidazol-

2-yl)-2-hydroxy-5,6,7,8-

tetrahydronaphthalen-1-

yl]methanesulfonamide

hydrobromide

[1][2]

Molecular Formula C₁₄H₁₉N₃O₃S · HBr [1][2]

Molecular Weight 390.3 g/mol [2]

CAS Number 107756-30-9 [1][2]

Purity ≥98% [2]

Appearance Crystalline solid [2]

Solubility in DMSO 20 mg/mL [2]

Storage (Solid) Desiccate at +4°C [1]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[5]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of A-61603 in DMSO. The

concentration can be adjusted based on experimental needs, ensuring it does not exceed the

maximum solubility.

2.1. Materials and Equipment

A-61603 hydrobromide powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Analytical balance
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Fume hood

Sterile, amber, or light-protecting microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

2.2. Calculation for 10 mM Stock Solution

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) /

1000

Example for preparing 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 1 mL × 390.3 g/mol / 1000

Mass (mg) = 3.903 mg

Therefore, 3.903 mg of A-61603 hydrobromide is needed to prepare 1 mL of a 10 mM stock

solution.

2.3. Step-by-Step Procedure

Safety First: Don all necessary PPE. All handling of solid A-61603 and DMSO should be

performed inside a certified fume hood.

Equilibration: Allow the A-61603 hydrobromide vial and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent moisture condensation.

Weighing: Carefully weigh the calculated amount of A-61603 powder (e.g., 3.903 mg) using

an analytical balance and place it into a sterile microcentrifuge tube.

Solvent Addition: Using a calibrated micropipette, add the corresponding volume of

anhydrous DMSO (e.g., 1 mL) to the tube containing the A-61603 powder.
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Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. The solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile, light-protected

cryovials.[5]

Storage: Label all aliquots clearly with the compound name, concentration, date, and your

initials. Store the aliquots upright at -80°C for long-term storage (up to 6 months) or at -20°C

for short-term storage (up to 1 month).[5]

Mandatory Visualizations
3.1. Experimental Workflow Diagram
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Caption: Workflow for preparing A-61603 stock solution.

3.2. Signaling Pathway of A-61603
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Caption: A-61603 signaling via the Gq-PLC-IP3 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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